Cas no 1013759-73-3 (1,5-dimethyl-N-{4H,5H-naphtho[1,2-d][1,3]thiazol-2-yl}-1H-pyrazole-3-carboxamide)

1,5-Dimethyl-N-{4H,5H-naphtho[1,2-d][1,3]thiazol-2-yl}-1H-pyrazole-3-carboxamide is a heterocyclic compound featuring a fused naphthothiazole core linked to a dimethylpyrazole carboxamide moiety. This structure imparts unique electronic and steric properties, making it a valuable intermediate in medicinal chemistry and materials science. Its rigid polycyclic framework enhances binding affinity in molecular interactions, while the pyrazole-carboxamide group offers functional versatility for further derivatization. The compound exhibits potential as a scaffold for developing bioactive molecules, particularly in targeting enzyme inhibition or receptor modulation. Its synthetic accessibility and stability under standard conditions further contribute to its utility in research and pharmaceutical applications.

1,5-dimethyl-N-{4H,5H-naphtho[1,2-d][1,3]thiazol-2-yl}-1H-pyrazole-3-carboxamide structure

1013759-73-3 structure

Product Name:1,5-dimethyl-N-{4H,5H-naphtho[1,2-d][1,3]thiazol-2-yl}-1H-pyrazole-3-carboxamide

CAS No:1013759-73-3

MF:C₁₇H₁₆N₄OS

MW:324.400141716003

CID:6439402

Update Time:2025-10-28

1,5-dimethyl-N-{4H,5H-naphtho[1,2-d][1,3]thiazol-2-yl}-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

- 1,5-dimethyl-N-{4H,5H-naphtho[1,2-d][1,3]thiazol-2-yl}-1H-pyrazole-3-carboxamide
- N-(4,5-dihydrobenzo[e][1,3]benzothiazol-2-yl)-1,5-dimethylpyrazole-3-carboxamide
- Inchi： 1S/C17H16N4OS/c1-10-9-13(20-21(10)2)16(22)19-17-18-15-12-6-4-3-5-11(12)7-8-14(15)23-17/h3-6,9H,7-8H2,1-2H3,(H,18,19,22)
- InChI Key： XFIXSDJSNDAPBL-UHFFFAOYSA-N
- SMILES： N1(C)C(C)=CC(C(NC2=NC3C4=CC=CC=C4CCC=3S2)=O)=N1

1,5-dimethyl-N-{4H,5H-naphtho[1,2-d][1,3]thiazol-2-yl}-1H-pyrazole-3-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2446-0029-2μmol	1,5-dimethyl-N-{4H,5H-naphtho[1,2-d][1,3]thiazol-2-yl}-1H-pyrazole-3-carboxamide	1013759-73-3	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2446-0029-5μmol	1,5-dimethyl-N-{4H,5H-naphtho[1,2-d][1,3]thiazol-2-yl}-1H-pyrazole-3-carboxamide	1013759-73-3	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2446-0029-10μmol	1,5-dimethyl-N-{4H,5H-naphtho[1,2-d][1,3]thiazol-2-yl}-1H-pyrazole-3-carboxamide	1013759-73-3	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2446-0029-20μmol	1,5-dimethyl-N-{4H,5H-naphtho[1,2-d][1,3]thiazol-2-yl}-1H-pyrazole-3-carboxamide	1013759-73-3	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2446-0029-1mg	1,5-dimethyl-N-{4H,5H-naphtho[1,2-d][1,3]thiazol-2-yl}-1H-pyrazole-3-carboxamide	1013759-73-3	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2446-0029-2mg	1,5-dimethyl-N-{4H,5H-naphtho[1,2-d][1,3]thiazol-2-yl}-1H-pyrazole-3-carboxamide	1013759-73-3	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2446-0029-3mg	1,5-dimethyl-N-{4H,5H-naphtho[1,2-d][1,3]thiazol-2-yl}-1H-pyrazole-3-carboxamide	1013759-73-3	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2446-0029-4mg	1,5-dimethyl-N-{4H,5H-naphtho[1,2-d][1,3]thiazol-2-yl}-1H-pyrazole-3-carboxamide	1013759-73-3	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2446-0029-5mg	1,5-dimethyl-N-{4H,5H-naphtho[1,2-d][1,3]thiazol-2-yl}-1H-pyrazole-3-carboxamide	1013759-73-3	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2446-0029-10mg	1,5-dimethyl-N-{4H,5H-naphtho[1,2-d][1,3]thiazol-2-yl}-1H-pyrazole-3-carboxamide	1013759-73-3	90%+	10mg	$79.0	2023-05-16

1,5-dimethyl-N-{4H,5H-naphtho[1,2-d][1,3]thiazol-2-yl}-1H-pyrazole-3-carboxamide Related Literature

1. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
2. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
3. Aggregation, pretransitional behavior, and optical properties in the isotropic phase of lyotropic chromonic liquid crystals studied in high magnetic fields

Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
4. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
5. Aggregation behaviour of biocompatible choline carboxylate ionic liquids and their interactions with biomolecules through experimental and theoretical investigations†

Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118

Related Categories

Additional information on 1,5-dimethyl-N-{4H,5H-naphtho[1,2-d][1,3]thiazol-2-yl}-1H-pyrazole-3-carboxamide

Comprehensive Analysis of 1,5-dimethyl-N-{4H,5H-naphtho[1,2-d][1,3]thiazol-2-yl}-1H-pyrazole-3-carboxamide (CAS No. 1013759-73-3)

The compound 1,5-dimethyl-N-{4H,5H-naphtho[1,2-d][1,3]thiazol-2-yl}-1H-pyrazole-3-carboxamide (CAS No. 1013759-73-3) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique structural features, including the naphtho[1,2-d][1,3]thiazole core and pyrazole-3-carboxamide moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a small-molecule inhibitor or ligand for targeting specific biological pathways.

In recent years, the demand for heterocyclic compounds like 1,5-dimethyl-N-{4H,5H-naphtho[1,2-d][1,3]thiazol-2-yl}-1H-pyrazole-3-carboxamide has surged due to their versatility in drug discovery. The compound's CAS No. 1013759-73-3 is frequently searched in academic databases and patent literature, reflecting its growing relevance. Its molecular weight, solubility, and stability under physiological conditions are key parameters being investigated to optimize its performance in bioactive applications.

One of the most intriguing aspects of this compound is its potential role in addressing antibiotic resistance, a global health crisis. The naphtho[1,2-d][1,3]thiazole scaffold is known for its antimicrobial properties, and researchers are exploring whether modifications to the pyrazole-3-carboxamide group could enhance its efficacy against resistant strains. This aligns with the current focus on novel antimicrobial agents in the pharmaceutical industry.

Another hot topic is the compound's applicability in cancer research. Preliminary studies suggest that 1,5-dimethyl-N-{4H,5H-naphtho[1,2-d][1,3]thiazol-2-yl}-1H-pyrazole-3-carboxamide may interact with specific kinase enzymes, making it a potential candidate for targeted therapy. Its structure-activity relationship (SAR) is under rigorous investigation to identify optimal derivatives for oncology applications.

From a synthetic chemistry perspective, the compound's CAS No. 1013759-73-3 is often associated with discussions about green chemistry and sustainable synthesis. Researchers are exploring eco-friendly routes to produce this molecule, minimizing waste and energy consumption. This resonates with the broader trend of environmentally friendly chemical processes in the industry.

In material science, the naphtho[1,2-d][1,3]thiazole moiety is being studied for its photophysical properties, which could be useful in organic electronics such as OLEDs or sensors. The incorporation of the pyrazole-3-carboxamide group may further tune these properties, opening doors to advanced functional materials.

For those searching for 1,5-dimethyl-N-{4H,5H-naphtho[1,2-d][1,3]thiazol-2-yl}-1H-pyrazole-3-carboxamide suppliers or CAS 1013759-73-3 price, it's important to note that the compound is primarily available for research purposes. Its purity and analytical data (e.g., HPLC, NMR) are critical factors for procurement decisions. Additionally, questions about its storage conditions and handling precautions are common among laboratory professionals.

In summary, 1,5-dimethyl-N-{4H,5H-naphtho[1,2-d][1,3]thiazol-2-yl}-1H-pyrazole-3-carboxamide (CAS No. 1013759-73-3) represents a multifaceted compound with promising applications in drug discovery, material science, and beyond. Its unique structure and ongoing research make it a subject of enduring interest in the scientific community.